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Compound of Interest

Compound Name: ATII

Cat. No.: B117631 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of Angiotensin II (Ang

II) for experimental use. Find troubleshooting tips and frequently asked questions to ensure the

integrity and reliability of your research.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized Angiotensin II powder?

A1: Lyophilized Angiotensin II is exceptionally stable when stored at -20°C, showing little to no

degradation over several years.[1] To prevent moisture condensation, allow the vial to reach

room temperature in a desiccator before opening.[1]

Q2: What is the best way to prepare and store Angiotensin II stock solutions?

A2: Angiotensin II is soluble in water (up to 25 mg/ml), ethanol, and aqueous solutions with a

pH between 5 and 8.[1] For stock solutions, reconstitute the peptide in a suitable solvent like

sterile water or a buffer of neutral pH. It is crucial to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles, which can lead to peptide degradation.[1][2]

Store these aliquots at -20°C for up to two months or at -80°C for extended periods (up to 6

months).[1][3]

Q3: My Angiotensin II solution seems to have lost activity. What are the possible reasons?
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A3: Loss of activity can stem from several factors:

Improper Storage: Repeated freeze-thaw cycles are a primary cause of degradation.[1][2]

Chemical Instability: Angiotensin II is hydrolyzed in strong acids or at a pH of 9.5 or higher.[1]

Proteolytic Degradation: Peptides in solution are susceptible to degradation by proteases.[1]

This can be introduced through non-sterile water or contact with skin. Always use freshly

distilled water and wear gloves.[1]

Adsorption: At very low concentrations (below 100 µg/ml), a significant amount of the peptide

can be lost due to adsorption to glass or plastic surfaces.[1]

Q4: How can I prevent the loss of Angiotensin II due to adsorption to containers?

A4: To minimize adsorption, especially for low-concentration solutions, it is recommended to

pre-treat your glass or plastic containers. This can be done by rinsing them with a solution of

bovine serum albumin (BSA) at 1 mg/ml, followed by a thorough rinse with sterile water before

adding the peptide solution.[1] Using low-binding microcentrifuge tubes can also be beneficial.

[2]

Q5: For how long is a diluted working solution of Angiotensin II stable?

A5: A diluted solution of Angiotensin II in 0.9% sodium chloride has been shown to be stable for

up to 5 days when stored under refrigeration at 5 ± 3°C.[4][5][6] Another source suggests that a

diluted solution can be stored at room temperature or refrigerated for up to 24 hours before it

should be discarded.[7][8][9]
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Problem Possible Cause Recommended Solution

Inconsistent or no biological

response to Angiotensin II

1. Degraded Peptide: Improper

storage (e.g., repeated freeze-

thaw cycles, incorrect

temperature).[1][2] 2. Incorrect

Concentration: Inaccurate

weighing or not accounting for

the peptide content of the

lyophilized powder.[2] 3.

Adsorption to Surfaces:

Significant loss of peptide at

low concentrations.[1]

1. Prepare fresh stock

solutions from lyophilized

powder, ensuring proper

storage of aliquots at -20°C or

-80°C.[1][3] 2. Verify the net

peptide content from the

manufacturer's datasheet and

adjust calculations accordingly.

3. Pre-treat containers with

BSA or use low-binding tubes.

[1][2]

Precipitation in the stock

solution

1. Low Solubility: The solvent

may not be appropriate, or the

concentration is too high. 2. pH

Issues: The pH of the solution

may be outside the optimal

range of 5-8.[1]

1. Ensure the concentration is

within the solubility limits for

the chosen solvent. Gentle

warming or sonication may aid

dissolution.[10] 2. Check and

adjust the pH of the buffer to

be within the 5-8 range.[1]

Variability between

experiments

1. Inconsistent Aliquot Usage:

Using aliquots that have been

stored for different durations or

subjected to different handling.

2. Degradation in Working

Solution: Preparing working

solutions too far in advance of

the experiment.

1. Use aliquots from the same

stock preparation for a set of

related experiments. 2.

Prepare fresh working

solutions for each experiment,

especially for sensitive cell-

based assays.

Data Summary Tables
Table 1: Recommended Storage Conditions for Angiotensin II
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Form Temperature Duration Key Considerations

Lyophilized Powder -20°C Years

Allow vial to reach

room temperature

before opening to

avoid moisture

condensation.[1]

Stock Solution

(Neutral pH)
-20°C At least 2 months

Aliquot to avoid

freeze-thaw cycles.[1]

Stock Solution -80°C Up to 6 months

Recommended for

longer-term storage of

solutions.[3]

Diluted Solution (in

0.9% NaCl)

2°C to 8°C

(Refrigerated)
Up to 5 days[4][5][6]

Discard after 24 hours

is a more conservative

recommendation from

some sources.[7][8][9]

Diluted Solution Room Temperature Up to 24 hours[7][8]
Use promptly after

preparation.

Table 2: Solubility of Angiotensin II

Solvent Concentration Appearance Notes

Water 25 mg/mL[1]
Clear, colorless

solution[1]

Phosphate Buffered

Saline (PBS)
2 mg/mL Clear solution

May require

sonication and

warming to 60°C.[10]

Dimethyl sulfoxide

(DMSO)
11-12 mg/mL -

Use fresh DMSO as

moisture can reduce

solubility.[11]

Aqueous Solutions - - Soluble at pH 5-8.[1]
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Experimental Protocols
Protocol 1: Preparation of Angiotensin II Stock Solution

Acclimatization: Allow the vial of lyophilized Angiotensin II to warm to room temperature in a

desiccator.

Reconstitution: Add the appropriate volume of sterile, distilled water or a suitable buffer (e.g.,

PBS, pH 7.4) to the vial to achieve the desired stock concentration (e.g., 1 mM).

Dissolution: Gently vortex or pipette up and down to ensure complete dissolution. Avoid

vigorous shaking to prevent peptide aggregation.

Aliquoting: Dispense the stock solution into single-use, low-binding microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use (up to 2 months) or at -80°C for long-

term storage (up to 6 months).[1][3]

Protocol 2: Stability Assessment of Angiotensin II
Solution by HPLC
This protocol outlines a general method for assessing the stability of an Angiotensin II solution.

Sample Preparation: Prepare a solution of Angiotensin II at a known concentration (e.g.,

10,000 ng/mL in 0.9% sodium chloride).[4][5][6]

Storage Conditions: Store aliquots of the solution under the desired test conditions (e.g.,

refrigerated at 5 ± 3°C).[4][5][6]

Time Points: At specified time points (e.g., 0, 24, 48, 72, 96, 120 hours), remove an aliquot

for analysis.[6]

HPLC Analysis:

System: Use a high-performance liquid chromatography (HPLC) system with UV

detection.

Column: A C8 or C18 column is typically suitable.
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Mobile Phase: A gradient of water with 0.1% trifluoroacetic acid (TFA) (Solvent A) and

acetonitrile with 0.1% TFA (Solvent B) is commonly used.

Detection: Monitor the absorbance at a wavelength of 214-280 nm.

Data Analysis: Quantify the peak area corresponding to intact Angiotensin II at each time

point. Stability is often defined as retaining >90% of the initial concentration.[4]
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Caption: Angiotensin II AT1 Receptor Signaling Cascade.
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Caption: Workflow for Angiotensin II Stability Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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